N-(1-pyrimidin-2-ylpiperidin-4-yl)prop-2-enamide

• IUPAC Name: N-(1-pyrimidin-2-ylpiperidin-4-yl)prop-2-enamide
• InChI: InChI=1S/C12H16N4O/c1-2-11(17)15-10-4-8-16(9-5-10)12-13-6-3-7-14-12/h2-3,6-7,10H,1,4-5,8-9H2,(H,15,17)
• InChI Key: IDTGYYAHKNGCHK-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NC1CCN(CC1)C2=NC=CC=N2
• Molecular Formula: C12H16N4O
• Molecular Weight: 232.28 g/mol

Description

N-(1-pyrimidin-2-ylpiperidin-4-yl)prop-2-enamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as a pyrimidinylpiperidine derivative and is known for its unique chemical structure and properties.

Scientific Research Applications

Cancer Research and Histone Deacetylase Inhibition

A significant application of compounds structurally related to N-(1-pyrimidin-2-ylpiperidin-4-yl)prop-2-enamide is in the field of cancer research, specifically as histone deacetylase (HDAC) inhibitors. For instance, the compound N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide (MGCD0103) has been highlighted for its selective inhibition of HDACs 1-3 and 11, demonstrating significant antitumor activity both in vitro and in vivo. This compound blocks cancer cell proliferation, induces histone acetylation, p21 protein expression, cell-cycle arrest, and apoptosis, showing promise as an anticancer drug (Zhou et al., 2008).

Synthetic Methodology

Compounds with a similar structural framework have been explored for their utility in synthetic chemistry. For example, the synthesis of 3-substituted 3H-pyrimidin-4-ones involves the cyclization of enamide esters derived from readily available beta-keto esters, showcasing a novel and practical synthesis approach (Jeong et al., 2004).

DNA-Targeting Molecules

Another area of research is the development of DNA-targeting molecules, such as Pyrrole–imidazole (Py–Im) hairpin polyamides, which are capable of disrupting protein–DNA interactions and modulating gene expression in living cells. Modifications to the hairpin γ-aminobutyric acid turn unit of these compounds have been shown to enhance cellular uptake and biological activity significantly, offering a potent approach for controlling intracellular concentrations of Py–Im polyamides for biological applications (Meier et al., 2012).

Binding with Bovine Serum Albumin

Research into the interaction of structurally related compounds with bovine serum albumin (BSA) reveals insights into the pharmacokinetics and drug-protein interactions. Studies on p-hydroxycinnamic acid amides and their binding with BSA through fluorescence and UV–vis spectral studies have provided valuable information on thermodynamic parameters and the number of binding sites, contributing to the understanding of drug delivery systems (Meng et al., 2012).